Cas no 1509782-25-5 (1-amino-3-(1H-indol-3-yl)propan-2-one)

• Product Name: 1-amino-3-(1H-indol-3-yl)propan-2-one
• CAS No: 1509782-25-5
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 6110148
• PubChem ID: 82669424
• Update Time: 2025-05-20

1-amino-3-(1H-indol-3-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(1H-indol-3-yl)propan-2-one
• 1509782-25-5
• EN300-1856150

• Inchi： 1S/C11H12N2O/c12-6-9(14)5-8-7-13-11-4-2-1-3-10(8)11/h1-4,7,13H,5-6,12H2
• InChI Key： RMTGPIHIOORUEB-UHFFFAOYSA-N
• SMILES： O=C(CN)CC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 1-amino-3-(1H-indol-3-yl)propan-2-one

1-Amino-3-(1H-Indol-3-yl)Propan-2-one: A Comprehensive Overview

1-Amino-3-(1H-indol-3-yl)propan-2-one, also known by its CAS number 1509782-25-5, is a biologically active compound with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its versatile applications in drug discovery and chemical synthesis. The molecule consists of an indole ring fused with a pyrrole ring, which contributes to its aromatic stability and reactivity. The presence of the amino group (-NH₂) and the ketone group (C=O) in the molecule further enhances its functional diversity.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry, particularly in the development of anti-cancer agents. Researchers have demonstrated that 1-amino-3-(1H-indol-3-yl)propan-2-one exhibits potent anti-proliferative activity against various cancer cell lines. This is attributed to its ability to inhibit key enzymes involved in cell cycle regulation and apoptosis. For instance, a study published in 2023 revealed that this compound selectively targets cyclin-dependent kinases, which are overexpressed in many cancers, thereby inducing cell death in malignant cells while sparing normal cells.

In addition to its anti-cancer properties, this compound has shown promise in neuroprotective applications. The indole moiety is known to interact with serotonin receptors, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2023 research paper reported that 1-amino-3-(1H-indol-3-yl)propan-2-one significantly reduces oxidative stress and inflammation in neuronal cells, thereby protecting them from degeneration. This dual functionality underscores the compound's potential as a multi-target therapeutic agent.

The synthesis of 1-amino-3-(1H-indol-3-yl)propan-2-one involves a series of well-established organic reactions. The indole ring is typically synthesized via the Paal-Knorr pyrrole synthesis or the Knorr quinoline synthesis, depending on the desired substituents. The amino group is introduced through nucleophilic substitution or reductive amination, while the ketone group can be formed via oxidation of an alcohol or through a Swern oxidation. These methods ensure high yields and purity, making the compound suitable for large-scale production.

The pharmacokinetic properties of 1-amino-3-(1H-indol-3-yl)propan-2-one have been extensively studied in preclinical models. Studies indicate that the compound has good oral bioavailability and exhibits favorable distribution characteristics across various tissues. Its metabolism primarily occurs via cytochrome P450 enzymes, leading to the formation of hydroxylated metabolites that retain significant biological activity. This metabolic profile suggests that the compound could be administered at relatively low doses, minimizing potential side effects.

In terms of safety, toxicological studies have shown that 1-amino-3-(1H-indol-3-y...